Cas no 1396810-82-4 (N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• CAS No: 1396810-82-4
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 5365065
• Update Time: 2025-10-23

N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-1-(4-methoxy-2-benzothiazolyl)-3-azetidinecarboxamide
• N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

• Inchi： 1S/C18H16FN3O2S/c1-24-14-7-4-8-15-16(14)21-18(25-15)22-9-11(10-22)17(23)20-13-6-3-2-5-12(13)19/h2-8,11H,9-10H2,1H3,(H,20,23)
• InChI Key： MLPTULKAYVYEIZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(OC)C=CC=C3S2)CC(C(NC2=CC=CC=C2F)=O)C1

Experimental Properties

• Density: 1.430±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide (CAS 1396810-82-4): A Comprehensive Overview

N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide (CAS 1396810-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, presents a promising candidate for various applications in drug discovery and development. The presence of both fluorophenyl and methoxybenzothiazole moieties contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide combines several pharmacologically relevant functional groups. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. The 2-fluorophenyl group often improves metabolic stability and membrane permeability, while the 4-methoxy-1,3-benzothiazol-2-yl moiety may contribute to interactions with various enzyme systems. This combination of features makes CAS 1396810-82-4 particularly interesting for structure-activity relationship studies.

Recent trends in pharmaceutical research have shown growing interest in small molecule modulators of protein-protein interactions, and N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide fits well within this category. Many researchers are investigating how such compounds might address challenges in drug-resistant infections or neurodegenerative disorders, which are among the most searched topics in medical chemistry today. The compound's potential as a kinase inhibitor or GPCR modulator is particularly noteworthy, as these target classes represent major focuses in current drug development pipelines.

Synthetic approaches to N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide typically involve multi-step organic transformations. Key steps often include the construction of the azetidine-3-carboxamide core followed by sequential introduction of the 2-fluorophenyl and 4-methoxy-1,3-benzothiazol-2-yl substituents. Recent advances in flow chemistry and catalytic amidation techniques have improved the efficiency of such syntheses, addressing common questions about scalable production methods for complex heterocycles.

From a physicochemical perspective, CAS 1396810-82-4 demonstrates properties typical of drug-like molecules. Its calculated logP and polar surface area suggest moderate lipophilicity and potential for good membrane permeability, making it relevant to discussions about bioavailability optimization - a hot topic in medicinal chemistry forums. The compound's hydrogen bond donors/acceptors count aligns with Lipinski's rule of five, indicating favorable characteristics for oral administration routes.

The potential applications of N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide extend across multiple therapeutic areas. In central nervous system disorders, its structural features suggest possible activity as a neurotransmitter receptor modulator. The benzothiazole component, in particular, has been associated with compounds showing promise in neuroprotection studies. Additionally, the presence of both fluorine and methoxy groups may contribute to metabolic stability, addressing a common challenge in CNS drug development.

In the context of cancer research, another highly searched area, the compound's structure bears resemblance to known signal transduction inhibitors. The azetidine-carboxamide scaffold has appeared in several patent applications as a protein kinase binding moiety, suggesting potential utility in targeted cancer therapies. Researchers are particularly interested in how such compounds might overcome limitations of current tyrosine kinase inhibitors, including selectivity issues and resistance development.

Quality control and analytical characterization of N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide typically employ advanced techniques such as HPLC-MS and NMR spectroscopy. These methods verify the compound's identity and purity, which are critical for reliable research outcomes. Recent discussions in analytical chemistry circles have emphasized the importance of orthogonal analytical methods for complex heterocycles, reflecting growing industry standards for compound characterization.

The commercial availability of CAS 1396810-82-4 has expanded in recent years, responding to increasing research demand. Suppliers typically offer the compound in milligram to gram quantities for research purposes, with custom synthesis options available for larger-scale needs. Current market trends show rising interest in building block compounds for medicinal chemistry, particularly those with privileged structures like the benzothiazole and azetidine components of this molecule.

Future research directions for N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide may explore its potential in combination therapies or as a chemical probe for biological target identification. The compound's versatility makes it suitable for structure-activity relationship studies, where systematic modifications could optimize specific pharmacological properties. As the pharmaceutical industry continues to seek solutions for complex diseases, compounds like CAS 1396810-82-4 will likely remain important tools in drug discovery efforts.

From a safety perspective, proper handling procedures should be followed when working with N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, as with all research chemicals, prudent laboratory practices should be maintained. Recent emphasis on green chemistry principles in organic synthesis has led to improved protocols for handling and disposing of such compounds.

The intellectual property landscape surrounding CAS 1396810-82-4 includes several patent applications describing similar structures, particularly in the context of kinase inhibition and neurological applications. Researchers interested in developing derivatives should conduct thorough patent searches to ensure freedom-to-operate. This aspect is particularly relevant given current industry focus on patent cliffs and strategies for new chemical entity development.

In conclusion, N-(2-fluorophenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide represents an intriguing case study in modern medicinal chemistry. Its combination of structural features addresses multiple current research priorities, from drug discovery to chemical biology. As understanding of its pharmacological potential deepens, CAS 1396810-82-4 may emerge as an important scaffold for developing treatments addressing some of today's most challenging medical conditions.